Cas no 1394737-91-7 (3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide)

• Product Name: 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide
• CAS No: 1394737-91-7
• MF: C₁₄H₂₅N₃OS
• MW: 283.432801961899
• CID: 5996828
• PubChem ID: 71874736
• Update Time: 2025-10-10

3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide
• 1394737-91-7
• 3-butylsulfanyl-N-(4-cyano-1-methylpiperidin-4-yl)propanamide
• Z1246733974
• EN300-26683472
• AKOS033189977

• Inchi： 1S/C14H25N3OS/c1-3-4-10-19-11-5-13(18)16-14(12-15)6-8-17(2)9-7-14/h3-11H2,1-2H3,(H,16,18)
• InChI Key： GWBZAWRMMJNNSD-UHFFFAOYSA-N
• SMILES： S(CCCC)CCC(NC1(C#N)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 283.17183360g/mol
• Monoisotopic Mass: 283.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide

Introduction to 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide (CAS No. 1394737-91-7)

3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide (CAS No. 1394737-91-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, featuring a unique structural motif, combines a butylsulfanyl group with a piperidine core modified by a cyano substituent, making it an intriguing candidate for further investigation in medicinal chemistry.

The molecular structure of 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide consists of a propanamide backbone linked to a piperidine ring substituted with a cyano group at the 4-position and a methyl group at the 1-position. The presence of the butylsulfanyl group introduces a polar sulfur atom, which can potentially enhance solubility and interact with biological targets. This structural feature makes the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The cyano group in 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide is particularly noteworthy, as it can serve as a hydrogen bond acceptor and may contribute to the compound's binding affinity to biological targets. Additionally, the butylsulfanyl moiety can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for further optimization.

Current research in medicinal chemistry increasingly focuses on identifying and developing small molecules that can interact with specific biological targets to modulate disease-related pathways. 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide represents an interesting example of such a compound, with its unique structural features potentially offering advantages in terms of selectivity and efficacy. The combination of the butylsulfanyl group and the piperidine core with cyano substitution provides multiple opportunities for further chemical modification and optimization.

One of the key aspects of evaluating the potential of 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide is its interaction with biological targets. Studies have shown that piperidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the cyano group may enhance these effects by improving binding affinity and selectivity. Furthermore, the butylsulfanyl group could contribute to solubility and bioavailability, making it easier for the compound to reach its target site within the body.

The synthesis of 3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group into the piperidine ring is particularly challenging, as it requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it possible to achieve high yields of this compound, enabling further exploration of its pharmacological potential.

In conclusion,3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yl)propanamide (CAS No. 1394737-91-7) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic strategies,3-(butylsulfanyl)-N-(4-cyano-1-methylpiperidin-4-yll propanamide may play an important role in the development of novel drugs that address unmet medical needs.